Cas no 58422-60-9 (2-(o-Tolyl)propanenitrile)

2-(o-Tolyl)propanenitrile structure
2-(o-Tolyl)propanenitrile structure
Product Name:2-(o-Tolyl)propanenitrile
CAS No:58422-60-9
MF:C10H11N
MW:145.2010
CID:2093093
PubChem ID:12226156
Update Time:2024-11-03

2-(o-Tolyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(o-Tolyl)propanenitrile
    • 2-(2-methylphenyl)propanenitrile
    • NE38618
    • 2-Methyl-alpha-methylbenzeneacetonitrile
    • AK165081
    • A830335
    • Z1655186505
    • Inchi: 1S/C10H11N/c1-8-5-3-4-6-10(8)9(2)7-11/h3-6,9H,1-2H3
    • InChI Key: IVECYRYHGLZMOS-UHFFFAOYSA-N
    • SMILES: N#CC([H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Topological Polar Surface Area: 23.8

2-(o-Tolyl)propanenitrile Pricemore >>

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